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Compound of Interest

Compound Name: WB4368

Cat. No.: B15612064

For Researchers, Scientists, and Drug Development Professionals

Introduction

WB436B is a potent and highly selective small molecule inhibitor of Signal Transducer and
Activator of Transcription 3 (STAT3).[1][2] It functions by directly binding to the SH2 domain of
STATS3, which is crucial for its dimerization and subsequent transcriptional activity.[1] This
selective inhibition of STAT3 makes WB436B a valuable tool for studying STAT3-mediated
signaling pathways and a potential therapeutic candidate for diseases driven by aberrant
STAT3 activation, such as pancreatic cancer.[1][3] Preclinical studies have demonstrated that
WBA436B can effectively suppress tumor growth and metastasis in animal models.[1][3]

Physicochemical Properties and Solubility

Proper handling and solubilization of WB436B are critical for obtaining reliable and
reproducible experimental results. The following table summarizes the known physicochemical
and solubility data for WB436B.
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Property Value Source
Molecular Weight 436.49 g/mol [2]
Molecular Formula C21H20N603S [2]
CAS Number 2248552-84-1 [2]
Appearance Solid Powder [2]
Solubility in DMSO 10 mM 2]
Storage of Powder -20°C for 12 months, 4°C for 6 2]
months

) -80°C for 6 months, -20°C for 6
Storage in Solvent [2]
months

Biological Activity and Selectivity

WB436B exhibits high selectivity for STAT3 over other members of the STAT family. This
specificity is crucial for dissecting the precise roles of STAT3 in various cellular processes.

Target Binding Affinity (K D) Source
STAT3 94.3 nM [2]
STAT1 >10 uM [2]
STAT2 >10 uM [2]
STAT4 >10 pM [2]
STAT5B >10 uM [2]
STAT6 >10 pM [2]

Signaling Pathway of WB436B Action

WBA436B exerts its inhibitory effect on the canonical STAT3 signaling pathway. This pathway is
typically activated by cytokines and growth factors, leading to the transcription of genes
involved in cell proliferation, survival, and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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